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Compound of Interest

Compound Name: D-Threitol

Cat. No.: B1195328

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is a critical aspect of maintaining a secure work
environment and adhering to regulatory standards. This guide provides essential information
and step-by-step procedures for the proper disposal of D-Threitol.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle D-Threitol with appropriate
personal protective equipment (PPE). This includes safety glasses with side-shields, gloves,
and a lab coat.[1] In case of a spill, avoid generating dust and clean up the material promptly
by vacuuming or sweeping it into a suitable disposal container.[2][3] Ensure adequate
ventilation in the handling area.[2]

Disposal Procedures for D-Threitol

The disposal of D-Threitol must always be conducted in accordance with local, state, and
federal regulations.[3][4] While D-Threitol is not listed under the RCRA P-Series or U-Series
for hazardous waste, waste generators are responsible for determining if a discarded chemical
is classified as hazardous waste, which may also be subject to state and local guidelines.[2]

Key Disposal Steps:

o Containment: Place waste D-Threitol in a suitable, closed, and clearly labeled container for
disposal.[1] Do not mix with other waste materials.[5]
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o Spill Management: In the event of a spill, collect the material without creating dust and place
it in a designated, closed container for disposal.[1] It is crucial to prevent the product from
entering drains.[1][4][6]

» Disposal Options: For unused product, two primary disposal methods are recommended:

o Landfill: Burial in a licensed landfill specifically designated for chemical and/or
pharmaceutical waste.[4]

o Incineration: Burning in a licensed incinerator, which may require mixing with a suitable
combustible material.[4]

o Contaminated Packaging: Dispose of contaminated packaging in the same manner as the
unused product.[1]

Quantitative Disposal Data

Currently, there is no specific quantitative data available in the provided search results
regarding concentration limits or reportable quantities for the disposal of D-Threitol. Always
consult your institution's environmental health and safety (EHS) department for specific

guidance.
Parameter Value
RCRA P-Series Not listed[2]
RCRA U-Series Not listed[2]
Specific Concentration Limits for Disposal No data available
Reportable Quantities for Disposal No data available

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of D-Threitol.
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Caption: Logical workflow for the proper disposal of D-Threitol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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